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Compound of Interest

Compound Name: 2,6-Dimethylbenzonitrile

Cat. No.: B146758 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, hazards, and handling protocols

for 2,6-Dimethylbenzonitrile (CAS No. 6575-13-9). As a key intermediate in various organic

synthesis applications, including the development of pharmaceuticals and agrochemicals, a

thorough understanding of its hazard profile is essential for ensuring laboratory safety and

regulatory compliance.[1] This document synthesizes data from authoritative sources to provide

actionable insights for professionals working with this compound.

Chemical Identity and Physical Properties
2,6-Dimethylbenzonitrile is an aromatic nitrile compound featuring a benzene ring substituted

with two methyl groups and a cyano (-C≡N) group.[1] Its physical state can be a white to yellow

crystalline powder or a colorless to pale yellow liquid, depending on the ambient temperature.

[1] While it has low solubility in water, it is soluble in organic solvents like ethanol and acetone.

[1]

Table 1: Physical and Chemical Properties of 2,6-Dimethylbenzonitrile
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Property Value Source

CAS Number 6575-13-9 [2]

Molecular Formula C₉H₉N [2]

Molecular Weight 131.17 g/mol [2]

Appearance White to yellow crystal/powder

| Synonyms | 2-Cyano-m-xylene, Benzonitrile, 2,6-dimethyl- |[1][2] |

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,6-Dimethylbenzonitrile is classified as a hazardous substance.[3] The primary

hazards are related to acute toxicity, skin and eye irritation, and respiratory tract irritation.[2][3]

Table 2: GHS Hazard Classification for 2,6-Dimethylbenzonitrile

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Aggregated data from multiple sources.[2]
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The corresponding signal word is Warning. Personnel handling this chemical must be fully

aware of these hazards and take all necessary precautions.

First-Aid and Emergency Response Protocols
Prompt and correct first-aid measures are critical in the event of an exposure. The following

protocols are based on standard safety data sheets.

In Case of Inhalation: Immediately move the affected person to fresh air.[3][4] If breathing is

difficult or stops, provide artificial respiration.[3] Seek immediate medical attention.[4]

In Case of Skin Contact: Remove all contaminated clothing. Wash the affected skin area

immediately and thoroughly with plenty of soap and water for at least 15 minutes.[3][5] If skin

irritation develops or persists, seek medical advice.[3]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, ensuring to rinse under the eyelids.[3] Remove contact lenses if present

and easy to do.[4] Seek immediate medical attention.[3]

In Case of Ingestion: Do NOT induce vomiting.[6] Rinse the mouth thoroughly with water.[3]

If the person is conscious, have them drink plenty of water.[5] Call a physician or poison

control center immediately.[3]

The following diagram illustrates the logical flow of actions in response to an accidental

exposure to 2,6-Dimethylbenzonitrile.
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Caption: Workflow for emergency response following exposure.
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Safe Handling, Storage, and Exposure Controls
To mitigate the risks associated with 2,6-Dimethylbenzonitrile, a multi-layered approach

combining engineering controls, administrative controls, and personal protective equipment

(PPE) is necessary.

This diagram illustrates the most effective sequence of control measures.

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The hierarchy of controls for chemical safety.
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Ventilation: Always handle this compound in a well-ventilated area.[4] The use of a certified

chemical fume hood is strongly recommended to minimize inhalation exposure.[6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not

eat, drink, or smoke in areas where the chemical is used or stored.[4]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[3][4] The designated storage area should be locked up.[3] Store away from

incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these may lead to hazardous reactions.[3]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[4][5]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[3][4]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

suitable filter for organic vapors and particulates.[3]

Stability and Reactivity
Under normal laboratory conditions, 2,6-Dimethylbenzonitrile is stable.[3] However, certain

conditions and materials should be avoided to prevent hazardous reactions.

Conditions to Avoid: Excess heat and the formation of dust should be avoided.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3]

Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes,

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]
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Toxicological and Ecological Information
The toxicological properties of 2,6-Dimethylbenzonitrile have not been fully investigated.

However, available data indicates it is harmful through oral, dermal, and inhalation routes of

exposure.[2]

Acute Effects: Symptoms of overexposure may include headache, dizziness, nausea, and

vomiting. It is known to cause irritation to the skin, eyes, and respiratory system.[3]

Chronic Effects: No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.

[3]

Ecological Information: Environmental release should be avoided.[3] Specific data on

ecotoxicity is limited, but as a nitrile compound, it should be handled as potentially harmful to

aquatic life.

Disposal Considerations
All waste materials containing 2,6-Dimethylbenzonitrile must be disposed of in accordance

with local, state, and federal regulations.

Protocol for Disposal:

Classification: Classify the waste as hazardous.

Containment: Collect waste in a designated, properly labeled, and sealed container. Do not

mix with incompatible waste streams.

Disposal: Dispose of the contents and container through an approved and licensed waste

disposal plant.[3][4] Do not allow the chemical to enter drains or the environment.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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